Cas no 188530-04-3 (5-Hydroxyquinoline-N-oxide)

• Product Name: 5-Hydroxyquinoline-N-oxide
• CAS No: 188530-04-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 2921422
• Update Time: 2025-04-09

5-Hydroxyquinoline-N-oxide Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyquinoline-N-oxide
• 5-Quinolinol, 1-oxide
• Ripretinib Impurity 49

• Inchi： 1S/C9H7NO2/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1-6,11H
• InChI Key： XXZNOUOISLGPHS-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C(C(O)=CC=C2)=CC=C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 382.6±34.0 °C(Predicted)
• pka: 8.28±0.40(Predicted)